Cas no 2743437-98-9 (3'H-spiro[azetidine-3,1'-furo[3,4-c]pyridin]-3'-one)

• Product Name: 3'H-spiro[azetidine-3,1'-furo[3,4-c]pyridin]-3'-one
• CAS No: 2743437-98-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 6406930
• PubChem ID: 165710396
• Update Time: 2025-10-23

3'H-spiro[azetidine-3,1'-furo[3,4-c]pyridin]-3'-one Chemical and Physical Properties

Names and Identifiers

• 2743437-98-9
• EN300-37277924
• 3'H-spiro[azetidine-3,1'-furo[3,4-c]pyridin]-3'-one

• Inchi： 1S/C9H8N2O2/c12-8-6-3-10-2-1-7(6)9(13-8)4-11-5-9/h1-3,11H,4-5H2
• InChI Key： ZDYKFTMNUXVSAN-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2C21CNC2)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 51.2Ų

Additional information on 3'H-spiro[azetidine-3,1'-furo[3,4-c]pyridin]-3'-one

Introduction to 3'H-Spiro[azetidine-3,1'-furo[3,4-c]pyridin]-3'-one (CAS No. 2743437-98-9)

The compound 3'H-spiro[azetidine-3,1'-furo[3,4-c]pyridin]-3'-one, identified by the CAS registry number 2743437-98-9, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to a class of spiro compounds, which are characterized by the presence of two rings joined by a single atom—a configuration that often imparts unique physical and chemical properties. The spiro structure in this molecule connects an azetidine ring (a four-membered saturated heterocycle) with a furo[3,4-c]pyridine system (a fused bicyclic structure consisting of a furan and pyridine ring). The presence of the ketone group (-one) further contributes to its functional diversity.

Recent studies have highlighted the potential of 3'H-spiro[azetidine-3,1'-furo[3,4-c]pyridin]-3'-one in drug discovery and development. Its unique architecture allows for diverse interactions with biological targets, making it a promising candidate for various therapeutic applications. Researchers have explored its potential as a modulator of protein-protein interactions (PPIs), which are critical in numerous cellular processes and disease states. For instance, a study published in Nature Communications demonstrated that this compound exhibits selective binding to specific PPIs involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its biological significance, the synthesis of 3'H-spiro[azetidine-3,1'-furo[3,4-c]pyridin]-3'-one has been optimized through innovative methodologies. Traditional approaches relied on multi-step syntheses involving coupling reactions and cyclizations; however, recent advancements have introduced more efficient routes utilizing microwave-assisted synthesis and catalytic cross-couplings. These improvements not only enhance the yield but also reduce the environmental footprint of the manufacturing process.

The pharmacokinetic properties of this compound have also been extensively investigated. Preclinical studies indicate that it possesses favorable absorption and bioavailability profiles, which are essential for its potential use as an orally administered drug. Furthermore, its metabolic stability has been evaluated in vitro using human liver microsomes, revealing minimal susceptibility to phase I and phase II metabolism—a characteristic that could translate into reduced toxicity and prolonged therapeutic effects.

From a structural standpoint, the spiro arrangement in 3'H-spiro[azetidine-3,1'-furo[3,4-c]pyridin]-one creates steric hindrance that can influence its binding affinity to target proteins. This feature has been exploited in designing analogs with enhanced potency and selectivity. For example, researchers at the University of California have developed derivatives with modified substituents at the azetidine nitrogen atom, leading to improved binding constants against oncogenic kinases.

The versatility of this compound extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with metal ions has opened avenues for its application in catalysis and sensor technology. A research team at MIT recently reported the use of this compound as a ligand in palladium-catalyzed cross-couplings, demonstrating superior activity compared to conventional ligands.

In conclusion, cas no 27434-98-9, or spiro[azetidine-1'-furo[c,d]pyridin]-keto, represents a remarkable example of how structural complexity can be harnessed for diverse applications across multiple scientific disciplines. As ongoing research continues to uncover new facets of its potential, this compound stands poised to make significant contributions to both academic and industrial advancements.